Cas no 2548-95-0 (Benzene, 1-(3-methylphenoxy)-2,4-dinitro-)

Benzene, 1-(3-methylphenoxy)-2,4-dinitro- structure
2548-95-0 structure
Product Name:Benzene, 1-(3-methylphenoxy)-2,4-dinitro-
CAS No:2548-95-0
MF:C13H10N2O5
MW:274.22890329361
CID:1422919
PubChem ID:13761085
Update Time:2025-04-20

Benzene, 1-(3-methylphenoxy)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-methylphenoxy)-2,4-dinitro-
    • 1-(3-methylphenoxy)-2,4-dinitrobenzene
    • SCHEMBL13400264
    • DTXSID00548674
    • 2548-95-0
    • Inchi: 1S/C13H10N2O5/c1-9-3-2-4-11(7-9)20-13-6-5-10(14(16)17)8-12(13)15(18)19/h2-8H,1H3
    • InChI Key: PKVNGIPQSIXBOT-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C)=C1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 274.059
  • Monoisotopic Mass: 274.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 95.51

Benzene, 1-(3-methylphenoxy)-2,4-dinitro- Related Literature

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